Cas no 1496252-94-8 (2-(1-benzofuran-3-yl)propanoic acid)

• Product Name: 2-(1-benzofuran-3-yl)propanoic acid
• CAS No: 1496252-94-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5981988
• PubChem ID: 21621503
• Update Time: 2025-05-23

2-(1-benzofuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-3-yl)propanoic acid
• SCHEMBL5762115
• 1496252-94-8
• EN300-1139278

• Inchi： 1S/C11H10O3/c1-7(11(12)13)9-6-14-10-5-3-2-4-8(9)10/h2-7H,1H3,(H,12,13)
• InChI Key： XMBJOIJZMAGOSR-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC1=2)C(C(=O)O)C

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(1-benzofuran-3-yl)propanoic acid

2-(1-BenzoFuran-3-Yl)Propanoic Acid: A Comprehensive Overview

2-(1-BenzoFuran-3-Yl)Propanoic Acid, also known by its CAS number 1496252-94-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a benzofuran ring with the functional versatility of a propanoic acid group. In recent years, researchers have delved into its synthesis, properties, and potential applications, uncovering its promising role in drug development and advanced materials.

The benzofuran moiety in 2-(1-benzofuran-3-yl)propanoic acid contributes to its aromatic stability and electronic properties. This makes it an attractive candidate for use in organic electronics, where aromatic systems are often employed for their conductivity and stability. Recent studies have explored the integration of this compound into organic light-emitting diodes (OLEDs) and flexible electronics, demonstrating its potential as a building block for next-generation devices.

From a pharmacological perspective, 2-(1-benzofuran-3-yl)propanoic acid has shown promise as a lead compound in drug discovery. Its propanoic acid group can be readily modified to create bioisosteres or to enhance pharmacokinetic properties. For instance, researchers have investigated its derivatives as potential inhibitors of certain enzymes implicated in neurodegenerative diseases. These studies highlight the compound's versatility and its potential to serve as a scaffold for developing therapeutically relevant molecules.

The synthesis of 2-(1-benzofuran-3-yl)propanoic acid typically involves multi-step organic reactions, often leveraging modern catalytic methods to achieve high yields and selectivity. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for exploring its stereochemical properties in biological systems.

In terms of physical properties, 2-(1-benzofuran-3-yl)propanoic acid exhibits interesting solubility profiles and thermal stability, making it suitable for various industrial applications. Its ability to form stable crystalline structures has also been explored in the context of drug delivery systems, where controlled release mechanisms are critical.

Looking ahead, the continued exploration of 2-(1-benzofuran-3-yl)propanoic acid is expected to yield further insights into its potential applications across diverse fields. As research progresses, this compound is poised to become an essential component in the development of innovative materials and therapeutic agents.